Cas no 25346-31-0 (3-Bromo-3-methylpentane)

• Product Name: 3-Bromo-3-methylpentane
• CAS No: 25346-31-0
• MF: C₆H₁₃Br
• MW: 165.071421384811
• MDL: MFCD00013533
• CID: 283722
• PubChem ID: 91414
• Update Time: 2025-05-20

3-Bromo-3-methylpentane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3-methylpentane
• Pentane, 3-bromo-3-methyl-
• 3-Brom-3-methylpentan
• 3-Brom-methyl-pentan
• 3-bromo-3-methyl-pentane
• EINECS 246-878-0
• Pentane,3-bromo-3-methyl
• SCHEMBL1538998
• 25346-31-0
• 3-bromo-3-methyl-pentan
• AKOS006283292
• F20158
• EN300-317561
• DTXSID2067084
• ZRPQYKLJSOLRPZ-UHFFFAOYSA-N
• MFCD00013533
• BS-53370
• A929242
• T54AP8KGX6
• FT-0650868
• NS00050479
• DB-006367
• DTXCID1037276

• MDL： MFCD00013533
• Inchi： 1S/C6H13Br/c1-4-6(3,7)5-2/h4-5H2,1-3H3
• InChI Key： ZRPQYKLJSOLRPZ-UHFFFAOYSA-N
• SMILES： BrC(C)(CC)CC

Computed Properties

• Exact Mass: 164.02000
• Monoisotopic Mass: 164.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1771
• Melting Point: -92.2°C
• Boiling Point: 147.26°C (estimate)
• Refractive Index: 1.4492
• PSA: 0.00000
• LogP: 2.96000

Additional information on 3-Bromo-3-methylpentane

Introduction to 3-Bromo-3-methylpentane (CAS No. 25346-31-0)

3-Bromo-3-methylpentane, with the chemical formula C₆H₁₃Br, is a brominated branched alkane that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 25346-31-0, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Its structural features, including a tertiary bromine atom and a methyl-substituted pentane backbone, make it a valuable building block for constructing stereodefined molecules, which are increasingly relevant in modern drug discovery.

The synthesis of 3-Bromo-3-methylpentane typically involves the bromination of isopentane or 2-methylbutane using bromine or N-bromosuccinimide (NBS) as the brominating agent. The reaction is often catalyzed by light or heat, and the regioselectivity can be controlled by adjusting reaction conditions. The presence of the tertiary bromine atom makes 3-Bromo-3-methylpentane particularly useful in nucleophilic substitution reactions, where it can serve as a precursor for introducing various functional groups into a molecular framework.

In recent years, 3-Bromo-3-methylpentane has been explored in the context of developing new pharmaceuticals and agrochemicals. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a popular choice for constructing biaryl and heteroaryl compounds. These types of molecules are prevalent in many drug candidates due to their favorable pharmacokinetic properties and biological activity.

One of the most notable applications of 3-Bromo-3-methylpentane is in the synthesis of chiral building blocks for enantioselective drug development. The tertiary center in this compound allows for the introduction of stereocenters in a controlled manner, which is crucial for creating enantiomerically pure drugs that exhibit higher efficacy and lower toxicity. Recent studies have demonstrated its utility in the preparation of β-blockers, antiviral agents, and anti-inflammatory drugs, where stereochemistry plays a critical role in determining biological activity.

The compound's reactivity also extends to its use in polymer chemistry. For instance, 3-Bromo-3-methylpentane can be polymerized or used to modify existing polymers, leading to materials with enhanced properties such as thermal stability or biodegradability. This application is particularly relevant in sustainable chemistry, where there is a growing demand for environmentally friendly materials.

From an industrial perspective, 3-Bromo-3-methylpentane is produced on an industrial scale for use in various chemical processes. The demand for this compound has been increasing due to its versatility and the expanding applications in pharmaceuticals and specialty chemicals. Manufacturers have optimized production methods to ensure high purity and yield, making it readily available for research and commercial purposes.

Research into 3-Bromo-3-methylpentane continues to evolve with advancements in synthetic methodologies. Recent developments have focused on greener synthetic routes that minimize waste and reduce environmental impact. For example, catalytic bromination methods using transition metals have been explored as alternatives to traditional bromination techniques. These innovations align with global efforts to promote sustainable chemistry practices.

The compound's role in drug discovery has been further highlighted by its use as a precursor for biologics and peptide-based therapeutics. By incorporating brominated alkyl groups into these molecules, researchers can enhance their stability and bioavailability. This approach has shown promise in treating various diseases, including cancer and infectious disorders.

In conclusion, 3-Bromo-3-methylpentane (CAS No. 25346-31-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceuticals, and materials science. Its unique structural features make it an indispensable tool for chemists seeking to develop novel molecules with tailored properties. As research progresses, the utility of this compound is expected to expand further, driven by ongoing innovations in synthetic chemistry and drug development.